Cas no 700-91-4 (5-Phenyl-3,4-dihydro-2H-pyrrole)

• Product Name: 5-Phenyl-3,4-dihydro-2H-pyrrole
• CAS No: 700-91-4
• MF: C₁₀H₁₁N
• MW: 145.201042413712
• MDL: MFCD06661359
• CID: 570707
• PubChem ID: 261893
• Update Time: 2025-04-23

5-Phenyl-3,4-dihydro-2H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 5-Phenyl-3,4-dihydro-2H-pyrrole
• 2H-Pyrrole,3,4-dihydro-5-phenyl-
• 1-Pyrroline,2-phenyl
• 2-methyl-1-pyrroline
• 2-phenyl-1-pyrroline
• 2-phenyl-3,4-dihydro-5H-pyrrole
• 2-phenyl-4,5-dihydro-3H-pyrrole
• 3,4-dihydro-5-phenyl-2H-pyrrole
• EN300-27675
• NSC-94962
• NSC94962
• 1-Pyrroline, 2-phenyl-
• DTXSID10294170
• PQZAWZGYOZRUFT-UHFFFAOYSA-N
• F93543
• FT-0742428
• Q63398721
• MFCD06661359
• 5-Phenyl-3,4-dihydro-2H-pyrrole #
• AKOS000117972
• SY172316
• 700-91-4
• SCHEMBL165812
• Z235344923
• BBL101087
• STL554881
• DB-014608

• MDL： MFCD06661359
• Inchi： 1S/C10H11N/c1-2-5-9(6-3-1)10-7-4-8-11-10/h1-3,5-6H,4,7-8H2
• InChI Key： PQZAWZGYOZRUFT-UHFFFAOYSA-N
• SMILES： N1CCCC=1C1C=CC=CC=1

Computed Properties

• Exact Mass: 145.08900
• Monoisotopic Mass: 145.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 219.9±13.0 °C at 760 mmHg
• Flash Point: 78.3±20.7 °C
• Refractive Index: 1.611
• PSA: 12.36000
• LogP: 1.70510
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

5-Phenyl-3,4-dihydro-2H-pyrrole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-Phenyl-3,4-dihydro-2H-pyrrole

5-Phenyl-3,4-dihydro-2H-pyrrole: A Comprehensive Overview

5-Phenyl-3,4-dihydro-2H-pyrrole (CAS No. 700-91-4) is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound, also known as 5-phenyldihydro-pyrrole, is characterized by its unique structure, which combines a pyrrole ring with a phenyl group. The pyrrole ring, a five-membered aromatic structure containing one nitrogen atom, is a fundamental building block in organic chemistry and is widely used in the synthesis of pharmaceuticals, agrochemicals, and advanced materials.

The CAS No. 700-91-4 designation uniquely identifies this compound within the chemical database system. Recent studies have highlighted the potential of 5-phenylpyrrole derivatives in drug discovery, particularly in the development of anti-inflammatory and anticancer agents. The phenyl group attached to the pyrrole ring introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity.

One of the most promising applications of 5-phenylpyrrole derivatives lies in their role as precursors for the synthesis of advanced materials. For instance, researchers have explored the use of these compounds in the fabrication of conductive polymers and organic semiconductors. The ability to tune the electronic properties of these materials by modifying the substituents on the pyrrole ring has opened new avenues for their use in flexible electronics and optoelectronic devices.

Recent advancements in synthetic chemistry have also enabled the development of more efficient methods for synthesizing 5-phenylpyrrole derivatives. Traditional approaches often involved multi-step reactions with low yields, but modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved both yield and purity. These improvements have made it easier to scale up production for industrial applications.

In addition to its chemical applications, 5-phenylpyrrole derivatives have also gained attention in biological research. Studies have shown that these compounds can interact with specific proteins and enzymes, making them potential candidates for drug design. For example, certain derivatives have demonstrated inhibitory effects on kinases involved in cancer cell proliferation, suggesting their potential as anticancer agents.

The versatility of 5-phenylpyrrole derivatives extends to their use in polymer chemistry. By incorporating these compounds into polymer backbones, researchers have developed materials with enhanced mechanical properties and thermal stability. These materials are being explored for use in high-performance composites and lightweight structural components.

Looking ahead, the continued exploration of 5-phenylpyrrole derivatives is expected to yield further breakthroughs in both academic research and industrial applications. The compound's unique structure and reactivity make it a valuable tool for chemists seeking to design novel materials and drugs with tailored properties.